Cas no 91354-08-4 (4-Bromo-3-chlorophenylbenzene)

• Product Name: 4-Bromo-3-chlorophenylbenzene
• CAS No: 91354-08-4
• MF: C₁₂H₈BrCl
• MW: 267.548921585083
• CID: 5039899
• PubChem ID: 14452539
• Update Time: 2025-10-29

4-Bromo-3-chlorophenylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-chlorophenylbenzene
• 4-Bromo-3-chloro-1,1'-biphenyl
• 4-Bromo-3-chlorobiphenyl
• 1-bromo-2-chloro-4-phenylbenzene
• SY357577
• SCHEMBL457004
• MFCD32670022
• E75595
• BS-52774
• 4-Bromo-3-chloro-1,1 inverted exclamation mark -biphenyl
• 91354-08-4
• 4-Bromo-3-chlorophenylbenzene

• Inchi： 1S/C12H8BrCl/c13-11-7-6-10(8-12(11)14)9-4-2-1-3-5-9/h1-8H
• InChI Key： FWWAYVQEUCNZGP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)C1C=CC=CC=1

Computed Properties

• Exact Mass: 265.94979g/mol
• Monoisotopic Mass: 265.94979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0

Additional information on 4-Bromo-3-chlorophenylbenzene

Introduction to 4-Bromo-3-chlorophenylbenzene (CAS No. 91354-08-4)

4-Bromo-3-chlorophenylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 91354-08-4, is a significant aromatic compound that has garnered considerable attention in the field of organic synthesis and pharmaceutical research. This compound, featuring both bromine and chlorine substituents on a phenyl ring, exhibits unique electronic and steric properties that make it a valuable intermediate in the development of various chemical entities.

The structural motif of 4-Bromo-3-chlorophenylbenzene consists of a benzene ring substituted at the 3-position with a chlorine atom and at the 4-position with a bromine atom. This specific arrangement imparts distinct reactivity patterns, making it a versatile building block for further functionalization. The presence of halogen atoms enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, 4-Bromo-3-chlorophenylbenzene has been extensively studied for its potential applications in medicinal chemistry. Its halogenated aromatic core is a common scaffold in the design of bioactive molecules, including kinase inhibitors and antiviral agents. The compound’s ability to serve as a precursor for more elaborate structures has been leveraged in several high-profile drug discovery programs.

One notable area where 4-Bromo-3-chlorophenylbenzene has found utility is in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are often implicated in various diseases, including cancer and inflammatory disorders. By modifying the substituents on the phenyl ring, researchers can fine-tune the binding affinity and selectivity of their compounds, leading to more effective therapeutic agents.

Moreover, the compound’s role in material science cannot be overlooked. Its aromatic structure and halogen content make it a suitable candidate for developing organic semiconductors and liquid crystals. These materials are essential components in advanced electronic devices, such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The ability to incorporate 4-Bromo-3-chlorophenylbenzene into these systems can enhance their performance by influencing charge transport properties.

Recent advancements in synthetic methodologies have further expanded the applications of 4-Bromo-3-chlorophenylbenzene. For instance, transition-metal-catalyzed reactions have enabled the efficient introduction of additional functional groups onto its aromatic core. This flexibility has allowed chemists to create a diverse library of derivatives with tailored properties for various applications.

The pharmaceutical industry has also benefited from the use of 4-Bromo-3-chlorophenylbenzene as an intermediate. Its incorporation into drug candidates has led to several promising compounds that are currently undergoing preclinical evaluation. These studies highlight its importance as a key starting material in the quest for novel therapeutics.

In conclusion, 4-Bromo-3-chlorophenylbenzene (CAS No. 91354-08-4) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists, medicinal chemists, and materials scientists alike. As research continues to uncover new applications for this compound, its significance is expected to grow even further.